Cas no 25450-96-8 (1,3-Propanediol,2-ethyl-2-(3-methylbutyl)-)

1,3-Propanediol,2-ethyl-2-(3-methylbutyl)- structure
25450-96-8 structure
Product Name:1,3-Propanediol,2-ethyl-2-(3-methylbutyl)-
CAS No:25450-96-8
MF:C10H22O2
MW:174.280483722687
CID:263309
PubChem ID:212993
Update Time:2025-04-19

1,3-Propanediol,2-ethyl-2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-ethyl-2-(3-methylbutyl)-
    • AKOS018004845
    • 2-ethyl-2-(3-methyl-butyl)-propane-1,3-diol
    • DTXSID60180115
    • 2-Ethyl-2-isopentyl-1,3-propanediol
    • BRN 1738104
    • 25450-96-8
    • SCHEMBL11195867
    • 1,3-Propanediol, 2-ethyl-2-isopentyl-
    • Inchi: 1S/C10H22O2/c1-4-10(7-11,8-12)6-5-9(2)3/h9,11-12H,4-8H2,1-3H3
    • InChI Key: NUIKGQMJEKJURJ-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CC)CCC(C)C

Computed Properties

  • Exact Mass: 174.16206
  • Monoisotopic Mass: 174.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.921
  • Boiling Point: 254.2°Cat760mmHg
  • Flash Point: 109.6°C
  • Refractive Index: 1.455
  • PSA: 40.46
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